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Introduction
Titanium disilicide (TiSi2) is a refractory metal silicide recognized for its exceptional

properties, including low electrical resistivity, high thermal stability, and excellent corrosion

resistance.[1][2] These characteristics have traditionally positioned TiSi2 as a key material in

the microelectronics industry for applications such as interconnects and gate electrodes. More

recently, the unique electrochemical properties of TiSi2 have garnered significant interest for a

range of applications in energy storage and conversion, including as an anode material in

lithium-ion batteries, a potential electrode for supercapacitors, an electrochemical sensor

component, and an electrocatalyst. This document provides detailed application notes,

experimental protocols, and performance data to guide researchers in exploring the

electrochemical potential of titanium disilicide.

Lithium-Ion Battery Anode
Titanium disilicide has emerged as a promising anode material for lithium-ion batteries (LIBs),

primarily as a component in silicon-based anodes. Silicon is an attractive anode material due to

its remarkably high theoretical specific capacity; however, it suffers from poor cycling stability

caused by significant volume expansion during the lithiation/delithiation process.[1][3] TiSi2 is

incorporated to buffer this volume change, enhance electrical conductivity, and improve the

overall electrochemical performance and stability of the anode.[2][4]
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Quantitative Performance Data
Material
System

Reversible
Capacity

Current
Density

Cycle Life
Coulombic
Efficiency

Reference

TiSi2/RGO

Hybrid
358 mAh/g 50 mA/g - - [1]

TiSi2/RGO

Hybrid
~263 mAh/g 400 mA/g 600 cycles

~100% after

initial cycles
[5]

Si/TiSi2/G@v

oid@C

886.6 mAh

g⁻¹
1600 mA g⁻¹ 300 cycles 75.5% (initial) [6][7]

Si/TiSi2

Composite
530 mAh g⁻¹ 800 mA g⁻¹ 200 cycles - [4]

Si-TiON
1663 mA h

g⁻¹
0.1 A g⁻¹ - 80.1% (initial) [8]

Experimental Protocols
Protocol 1: Synthesis of TiSi2 Powder via Self-Propagating High-Temperature Synthesis (SHS)

This protocol describes a "chemical oven" SHS method to synthesize TiSi2 powder.[2]

Materials:

Titanium powder (99% purity, ~35 μm)

Silicon powder (99% purity, ~65 μm)

Carbon powder

Graphite crucible

Tungsten wire

Steel chamber with argon gas inlet

Ball mill
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2 M NaOH aqueous solution

Deionized water

Procedure:

Prepare a mixture of titanium and silicon powders in a 1:2 molar ratio.

Prepare a separate mixture of titanium and carbon powders to act as the "chemical oven."

Place the Ti + 2Si mixture inside the graphite crucible.

Place the Ti + C mixture outside the Ti + 2Si mixture, separated by a layer of carbon.

Place the crucible inside a steel chamber and pressurize with argon to 0.2 MPa.

Ignite the outer Ti + C mixture by passing a current through a tungsten wire placed on its

surface. The exothermic reaction will propagate and synthesize the TiSi2.

After cooling, collect the synthesized powder and ball mill at 300 rpm for 3 hours.

To purify, disperse 3 g of the TiSi2 powder in 100 mL of 2 M NaOH solution and stir for 24

hours to remove unreacted silicon.

Collect the purified TiSi2 by washing with deionized water and drying in a vacuum oven.

Protocol 2: Fabrication and Electrochemical Testing of a TiSi2-Based Anode for Li-Ion Batteries

This protocol is based on the preparation of a TiSi2/RGO hybrid anode.[2]

Materials:

Synthesized TiSi2 powder

Reduced graphene oxide (RGO)

Acetylene black (conductive additive)

Polyvinylidene fluoride (PVDF) binder
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N-methyl-2-pyrrolidone (NMP) solvent

Copper foil (current collector)

Lithium metal foil (counter and reference electrode)

Microporous polypropylene separator

Electrolyte: 1 M LiPF6 in a mixture of ethylene carbonate (EC), dimethyl carbonate (DMC),

and ethyl methyl carbonate (EMC) (1:1:1 by volume)

CR2032 coin cell components

Glovebox with argon atmosphere

Procedure:

Slurry Preparation:

Prepare a slurry by uniformly mixing 80 wt.% TiSi2/RGO active material, 10 wt.%

acetylene black, and 10 wt.% PVDF binder in NMP.

Electrode Casting:

Cast the slurry onto a copper foil current collector using a doctor blade.

Dry the coated foil in a vacuum oven at 100 °C for 12 hours.

The typical mass loading of the active material should be in the range of 0.65–0.85

mg/cm².

Coin Cell Assembly:

Transfer the dried electrode, lithium foil, separator, and electrolyte into an argon-filled

glovebox.

Assemble a CR2032 coin cell with the TiSi2/RGO electrode as the working electrode,

lithium foil as the counter/reference electrode, and the microporous film as the

separator.
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Add a few drops of the electrolyte to the separator.

Electrochemical Testing:

Perform galvanostatic charge-discharge cycling at various current densities to

determine the specific capacity and cycling stability.

Conduct cyclic voltammetry (CV) to study the electrochemical reactions.

Use electrochemical impedance spectroscopy (EIS) to analyze the charge-transfer

resistance.
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Caption: Workflow for TiSi2 powder synthesis via SHS.
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Caption: Workflow for Li-ion battery anode fabrication and testing.

Supercapacitors
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The application of pure TiSi2 in supercapacitors is not well-documented in the reviewed

literature. Most research on titanium-based materials for supercapacitors focuses on titanium

dioxide (TiO2), titanium disulfide (TiS2), and titanium carbide (Ti3C2Tx MXene). However,

composite materials incorporating silicon and carbon with titanium compounds have shown

promise.

Quantitative Performance Data
Material
System

Specific
Capacitanc
e

Energy
Density

Power
Density

Cycle
Stability

Reference

Ti/Si/C

Composite (in

Zn-ion hybrid

supercapacit

or)

295 F/g 210 Wh/kg 160 W/kg

85% retention

after 10,000

cycles

[6]

rGO/TiO2

Composite
531 F g⁻¹

12.58 Wh

kg⁻¹
-

94% retention

after 5000

cycles

[9]

Ti3C2Tx/RG

O Composite

49 mF/cm²

(~140 F/g)
- - Good stability [10]

Experimental Protocols
Protocol 3: Generalized Protocol for Ti-Si-C Composite Electrode for Supercapacitors

This protocol is a generalized procedure based on the synthesis of a Ti/Si/C composite.[6]

Materials:

Titanium dioxide (TiO2) nanoparticles

(3-Aminopropyl)triethoxysilane (APTES)

Glucose
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Ethanol

Deionized water

Teflon-lined stainless-steel autoclave

Tube furnace with inert gas flow

Nickel foam (current collector)

Activated carbon

PVDF binder

NMP solvent

Procedure:

Composite Synthesis (Solvothermal and Carbonization):

Functionalize TiO2 nanoparticles with APTES and glucose in an ethanol/water solution.

Transfer the solution to a Teflon-lined autoclave and perform a hydrothermal reaction.

Collect the product and carbonize it in a tube furnace under an inert atmosphere at a

specified temperature (e.g., 700 °C) to obtain the Ti/Si/C composite.

Electrode Preparation:

Create a slurry by mixing the Ti/Si/C composite (active material), activated carbon, and

PVDF binder in NMP. A common weight ratio is 80:10:10.

Coat the slurry onto nickel foam.

Dry the electrode in a vacuum oven.

Electrochemical Testing (Three-electrode setup):
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Use the prepared electrode as the working electrode, a platinum wire as the counter

electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference

electrode.

Use an appropriate aqueous electrolyte (e.g., KOH or Na2SO4).

Perform CV at various scan rates, galvanostatic charge-discharge at different current

densities, and EIS to evaluate the supercapacitor performance.

Electrocatalysis
Theoretical studies have predicted that monolayer TiSi2 could be a highly active and stable

catalyst for the hydrogen evolution reaction (HER), with a near-zero Gibbs free energy for

hydrogen adsorption, which is a key indicator of a good HER catalyst. Experimental work has

also shown that TiSi2, particularly in composite form, can act as a photocatalyst for hydrogen

production.

Performance Data
Material
System

Application
Key
Performance
Metric

Conditions Reference

TiSi2 Monolayer

(Theoretical)
HER ΔG_H ≈ 0.02 eV DFT Calculation [11]

MoS2/TiSi2

Composite

Photocatalytic

H2 Evolution

214.1

μmol·h⁻¹·g⁻¹

Simulated

Sunlight, Lactic

Acid Sacrificial

Agent

[12]

Experimental Protocols
Protocol 4: General Protocol for Evaluating Electrocatalytic HER Performance

This is a generalized protocol for testing the HER activity of a TiSi2-based catalyst.

Materials:
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TiSi2-based catalyst powder

Nafion solution (5 wt.%)

Ethanol and deionized water

Glassy carbon electrode (GCE) or other suitable substrate

0.5 M H2SO4 or 1.0 M KOH electrolyte

Graphite rod (counter electrode)

Saturated calomel electrode (SCE) or Ag/AgCl (reference electrode)

Potentiostat

Procedure:

Catalyst Ink Preparation:

Disperse a few milligrams of the catalyst powder in a solution of water, ethanol, and

Nafion.

Sonciate the mixture to form a homogeneous ink.

Working Electrode Preparation:

Drop-cast a specific volume of the catalyst ink onto the surface of the GCE.

Allow the electrode to dry at room temperature.

Electrochemical Measurements:

Use a standard three-electrode setup with the catalyst-modified GCE as the working

electrode.

Purge the electrolyte with high-purity H2 or N2 gas before and during the measurement.
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Perform linear sweep voltammetry (LSV) at a slow scan rate (e.g., 5 mV/s) to obtain the

polarization curve.

Determine the overpotential required to achieve a current density of 10 mA/cm².

Calculate the Tafel slope from the linear region of the Tafel plot (overpotential vs.

log(current density)).

Conduct chronoamperometry or chronopotentiometry to assess the long-term stability of

the catalyst.

Electrochemical Sensors
Direct application of TiSi2 in electrochemical sensors is not widely reported in the current

literature. The research in this area is dominated by other titanium compounds, most notably

titanium dioxide (TiO2) and titanium carbide (Ti3C2Tx), which are used for detecting a variety

of analytes, including dopamine, hydrogen peroxide, and various biomolecules.[5][13][14] The

high conductivity of TiSi2 could potentially be advantageous in a sensor electrode, but further

research is needed to explore its specific sensing capabilities. Given the lack of specific data

for TiSi2, no quantitative data table or detailed protocol is provided for this application.

Researchers interested in this area may draw inspiration from the established protocols for

TiO2-based sensors and adapt them for TiSi2.

Conclusion
Titanium disilicide shows considerable promise in several electrochemical applications, most

prominently as a stabilizing and conducting component in high-capacity silicon-based anodes

for lithium-ion batteries. Its potential as an efficient electrocatalyst for the hydrogen evolution

reaction is also noteworthy, though further experimental validation is required. The exploration

of TiSi2 in supercapacitors and electrochemical sensors is still in its nascent stages, and future

research in these areas could unveil new opportunities for this versatile material. The protocols

and data presented herein provide a foundation for researchers to further investigate and

harness the electrochemical properties of titanium disilicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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